Cas no 684215-40-5 (Benzonitrile, 3-acetyl-4-methyl- (9CI))
684215-40-5 structure
Product Name:Benzonitrile, 3-acetyl-4-methyl- (9CI)
CAS No:684215-40-5
MF:C10H9NO
MW:159.184562444687
CID:1023203
PubChem ID:45086149
Update Time:2025-04-20
Benzonitrile, 3-acetyl-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-acetyl-4-methyl- (9CI)
- 684215-40-5
- SCHEMBL26561341
- Benzonitrile,3-acetyl-4-methyl-(9ci)
- FT-0706921
- DB-285715
- 3-Acetyl-4-methylbenzonitrile
- Benzonitrile, 3-acetyl-4-methyl-
-
- Inchi： 1S/C10H9NO/c1-7-3-4-9(6-11)5-10(7)8(2)12/h3-5H,1-2H3
- InChI Key： SXJUDXWULIDYLR-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=C(C#N)C=CC=1C
Computed Properties
- Exact Mass: 159.068
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.7
Benzonitrile, 3-acetyl-4-methyl- (9CI) Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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